Cas no 197722-93-3 (perfluorophenyl 2-(pyren-1-yl)acetate)

• Product Name: perfluorophenyl 2-(pyren-1-yl)acetate
• CAS No: 197722-93-3
• MF: C₂₄H₁₁F₅O₂
• MW: 426.334964036942
• CID: 6339404
• Update Time: 2025-10-25

perfluorophenyl 2-(pyren-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• perfluorophenyl 2-(pyren-1-yl)acetate
• 1-Pyreneacetic acid, 2,3,4,5,6-pentafluorophenyl ester

• Inchi： 1S/C24H11F5O2/c25-19-20(26)22(28)24(23(29)21(19)27)31-16(30)10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)18(13)17(11)12/h1-9H,10H2
• InChI Key： XJUQOSNACVRJJV-UHFFFAOYSA-N
• SMILES： C1(CC(OC2=C(F)C(F)=C(F)C(F)=C2F)=O)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 543.8±50.0 °C(Predicted)

Additional information on perfluorophenyl 2-(pyren-1-yl)acetate

Exploring Perfluorophenyl 2-(Pyren-1-yl)acetate (CAS No. 197722-93-3): A Versatile Fluorinated Compound for Advanced Applications

In the realm of fluorinated organic compounds, Perfluorophenyl 2-(Pyren-1-yl)acetate (CAS No. 197722-93-3) stands out as a unique and highly functionalized molecule. This compound combines the pyrene moiety, known for its strong fluorescence and aromatic properties, with a perfluorophenyl group, which imparts exceptional chemical stability and hydrophobicity. Researchers and industries are increasingly interested in such fluorinated pyrene derivatives due to their potential in advanced materials, optoelectronics, and bioconjugation applications.

The CAS No. 197722-93-3 compound is particularly notable for its role in fluorescence labeling and surface modification. With the growing demand for high-performance sensors and imaging agents, this molecule’s ability to exhibit strong pyrene-based emission makes it a candidate for bioimaging and diagnostic tools. Additionally, its perfluorinated component enhances compatibility with fluoropolymer matrices, a feature leveraged in nanotechnology and coating technologies.

One of the trending topics in material science is the development of environmentally stable and highly durable materials. Perfluorophenyl 2-(Pyren-1-yl)acetate addresses this need due to its resistance to thermal degradation and chemical corrosion. Industries focused on renewable energy, such as solar cell manufacturing, are exploring its use in light-harvesting systems and organic photovoltaics. The compound’s electron-withdrawing properties also make it valuable in organic semiconductor research.

From a synthetic chemistry perspective, the ester linkage in Perfluorophenyl 2-(Pyren-1-yl)acetate offers versatility for further derivatization. This aligns with the rising interest in click chemistry and modular synthesis, where researchers seek efficient coupling strategies for complex molecules. The compound’s pyrene fluorophore is also a hotspot in supramolecular chemistry, enabling studies on molecular recognition and self-assembly.

In the context of SEO and user queries, common searches related to this compound include: "pyrene acetate applications", "perfluorophenyl ester uses", and "CAS 197722-93-3 properties". Addressing these, the compound’s solubility in organic solvents and photostability are frequently discussed. Another emerging trend is its potential in carbon nanotube functionalization, a topic gaining traction in nanomaterials forums.

To summarize, Perfluorophenyl 2-(Pyren-1-yl)acetate (CAS No. 197722-93-3) is a multifaceted compound bridging fluorine chemistry and polycyclic aromatic hydrocarbons. Its applications span from cutting-edge research to industrial innovations, making it a subject of continuous exploration. As the scientific community prioritizes sustainable and high-efficiency materials, this compound’s relevance is poised to grow further.